molecular formula C18H45N3Si3 B8529918 1,4,7-Tris(trimethylsilyl)-1,4,7-triazacyclododecane CAS No. 61755-01-9

1,4,7-Tris(trimethylsilyl)-1,4,7-triazacyclododecane

Cat. No.: B8529918
CAS No.: 61755-01-9
M. Wt: 387.8 g/mol
InChI Key: QUAZTZAXSVRBMU-UHFFFAOYSA-N
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Description

1,4,7-Tris(trimethylsilyl)-1,4,7-triazacyclododecane is a useful research compound. Its molecular formula is C18H45N3Si3 and its molecular weight is 387.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

61755-01-9

Molecular Formula

C18H45N3Si3

Molecular Weight

387.8 g/mol

IUPAC Name

[1,7-bis(trimethylsilyl)-1,4,7-triazacyclododec-4-yl]-trimethylsilane

InChI

InChI=1S/C18H45N3Si3/c1-22(2,3)19-13-11-10-12-14-20(23(4,5)6)16-18-21(17-15-19)24(7,8)9/h10-18H2,1-9H3

InChI Key

QUAZTZAXSVRBMU-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)N1CCCCCN(CCN(CC1)[Si](C)(C)C)[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,4,7-Tris(trimethylsilyl)-1,4,7-triazacyclododecane was prepared from 1,4,7-triazacyclododecane trishydrochloride with six equivalents of n-butyllithium essentially by the procedure of Example 1 (A). In a 50 ml flask a solution of 0.675 g of the tris silyl compound (distilled bulb-to-bulb at 95°-125°/0.1 mm) in 2.5 ml of chlorobenzene was frozen, evacuated, and pressured with 40 ml of phosphorus oxyfluoride gas. The flask was sealed and the mixture heated overnight at 100°. Then the mixture was refluxed under a nitrogen atmosphere for 4 hours. A sample indicated (by nmr) that two-thirds of the silyl groups had reacted. Refluxing was continued for 5.8 hours under a nitrogen pressure of 960- 1040 mm of mercury. A sample at this time showed almost complete displacement of the silyl groups as fluorotrimethylsilane. The mixture remaining (about 80-85% of the original) was concentrated under vacuum and distilled bulb-to-bulb under vacuum (0.1 mm). The fraction collected at 80°-100° oven temperature consisted of solidified condensate in the mouth of the receiver, mp 78°-86.5°. This sample (~30 mg) was used for ir and mass spectroscopy which identify this material as 13-oxo-1,4,7-triaza-13-phosphatricyclo[5.5.1.04,13 ]-tridecane. It was recrystallized in part from cyclohexane giving needles, mp 86°-87.5°.
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